(4-(2-(Methyl(pyridin-2-yl)amino)ethoxy)phenyl)methanol

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• IUPAC Name: [4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]methanol
• InChI: InChI=1S/C15H18N2O2/c1-17(15-4-2-3-9-16-15)10-11-19-14-7-5-13(12-18)6-8-14/h2-9,18H,10-12H2,1H3
• InChI Key: RUNMGNHLRJNOEE-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC1=CC=C(C=C1)CO)C2=CC=CC=N2

Description

(4-(2-(Methyl(pyridin-2-yl)amino)ethoxy)phenyl)methanol is a useful research compound. Its molecular formula is C15H18N2O2 and its molecular weight is 258.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-[2-(methyl-2-pyridylamino)ethoxy]benzaldehyde (15.0 g) in methanol (70 ml), sodium borohydride (1.11 g) was added at 0° C. In portions. After stirring for 30 minutes, water was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated aqueous sodium chloride, dried (MgSO4), and then concentrated. The residue was subjected to column chromatography on silica gel, and 4-[2-(methyl-2-pyridylamino)ethoxy]benzylalcohol (14.3 g, yield 94%) was obtained from a fraction eluted with ethyl acetate-hexane (1:1, v/v) as an oil.